Cas no 1804368-15-7 (4-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1804368-15-7
• MF: C₈H₃F₆NO₄
• MW: 291.104143381119
• CID: 4833180
• Update Time: 2025-05-21

4-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H3F6NO4/c9-7(10,11)2-1-15-3(6(17)18)5(4(2)16)19-8(12,13)14/h1H,(H,15,16)(H,17,18)
• InChI Key： ZTIABMSKBALGDF-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=O)O)=C(C1=O)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 486
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6

Additional information on 4-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid

4-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1804368-15-7)

4-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid, also known by its CAS registry number CAS No. 1804368-15-7, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatile applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a pyridine ring substituted with hydroxyl, trifluoromethoxy, trifluoromethyl, and carboxylic acid groups. These substituents confer the molecule with distinct electronic and steric properties, making it an attractive candidate for various chemical reactions and biological assays. The presence of multiple fluorine atoms in the trifluoromethoxy and trifluoromethyl groups enhances the compound's stability and bioavailability, which are critical factors in drug design.

Recent studies have highlighted the potential of 4-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid as a lead compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a modulator of key enzymes involved in metabolic disorders, such as diabetes and obesity. The compound's ability to inhibit specific kinase pathways has shown promise in preclinical models, suggesting its potential as an anti-inflammatory or anti-cancer agent.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Its ability to act as a plant growth regulator or a biocontrol agent against fungal pathogens has been reported in several recent studies. The trifluoromethyl group, in particular, has been shown to enhance the compound's stability under environmental conditions, making it suitable for agricultural applications.

The synthesis of CAS No. 1804368-15-7 involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound with high purity and yield. These methods have been optimized to minimize waste and reduce the environmental footprint of the production process.

From an analytical standpoint, the characterization of this compound has been performed using advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, stereochemistry, and physical properties.

In terms of toxicity and safety profiles, preliminary studies indicate that 4-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid exhibits low acute toxicity in experimental animals. However, further long-term studies are required to fully assess its safety for human use.

The increasing interest in this compound is reflected in its growing presence in scientific literature and patent filings. Researchers worldwide are exploring its potential applications in diverse fields such as drug delivery systems, sensors, and advanced materials.

In conclusion, CAS No. 1804368-15-7, or 4-Hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid, represents a promising compound with multifaceted applications across various industries. Its unique chemical properties and favorable biological profiles make it an attractive candidate for further research and development.